SodiuM 2-Naphthol-7-sulfonate Hydrate

• IUPAC Name: sodium;7-hydroxynaphthalene-2-sulfonate;hydrate
• InChI: InChI=1S/C10H8O4S.Na.H2O/c11-9-3-1-7-2-4-10(15(12,13)14)6-8(7)5-9;;/h1-6,11H,(H,12,13,14);;1H2/q;+1;/p-1
• InChI Key: IHTDSZCSBHXIPL-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=C2)S(=O)(=O)[O-])O.O.[Na+]
• Molecular Formula: C10H9NaO5S
• Molecular Weight: 264.23 g/mol

Description

SodiuM 2-Naphthol-7-sulfonate Hydrate is a useful research compound. Its molecular formula is C10H9NaO5S and its molecular weight is 264.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Thermal Behavior and IR Absorption Spectra of Sodium Salts of Naphthol Sulfonic Acids : This study investigated the thermal behavior and IR absorption spectra of sodium salts of naphthol sulfonic acids, revealing insights into their characteristic strong bands and decomposition steps in a nitrogen atmosphere (Sirén & Shapi, 1986).

• Interactions of Naphthalene Sulfonates with Activated Carbon Cloth : This research examined the adsorption behaviors of various naphthalene sulfonates, including sodium 2-naphthalene sulfonate, onto activated carbon cloth, demonstrating the influence of acidity and structural factors (Ayranci & Duman, 2010).

• Estimating the Lipase Content of Milk : A method was presented using esters of 2-naphthol sulfonic acid (sodium salt) for photometrically estimating the lipase content in milk, showcasing the compound's utility in dairy science (Forster, Jensen, & Plath, 1955).

• Proton Dissociation in Sulfonate Derivatives : This study focused on lifetime and quantum yield measurements of excited states of 1-naphthol-2-sulfonic acid potassium salt and its anion, exploring their acid-base properties in aqueous solutions (Krishnan, Fillingim, Lee, & Robinson, 1990).

• Tautomerism in Surfactant Solutions : The absorbances of the azo-hydrazone tautomer of sodium 4-(p-sulfonatophenylazo)-1-naphthol-2-sulfonate were measured, confirming the existence of a mixed micellar region in surfactant solutions (Meguro, Tabata, Fujimoto, & Esumi, 1983).